(2,2-Difluoro-1-methylcyclopentyl)methanamine hydrochloride

• IUPAC Name: (2,2-difluoro-1-methylcyclopentyl)methanamine;hydrochloride
• InChI: InChI=1S/C7H13F2N.ClH/c1-6(5-10)3-2-4-7(6,8)9;/h2-5,10H2,1H3;1H
• InChI Key: BWELCTMYFHCBTO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1(F)F)CN.Cl
• Molecular Formula: C7H14ClF2N
• Molecular Weight: 185.64 g/mol

Description

“(2,2-Difluoro-1-methylcyclopentyl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1781677-46-0. It has a molecular weight of 185.64. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H13F2N.ClH/c1-6(5-10)3-2-4-7(6,8)9;/h2-5,10H2,1H3;1H. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 185.64.

Scientific Research Applications

Synthetic Chemistry Applications

• Synthesis of Tetrahydro-β-carbolines : The compound has been utilized in the synthesis of 1,2,3,4-tetrahydro-β-carbolines, highlighting its role in the production of complex organic structures. This process involves the action of trifluoroacetic acid on enamines derived from tryptamine or tryptophan, with methanolic hydrogen chloride facilitating either cyclization to the corresponding β-carboline derivative or acidolysis to regenerate the parent amine, depending on the substitution pattern (Kirkpatrick & MacLaren, 1983).

• Nucleoside Derivatives Synthesis : It plays a role in the creation of acyclic sugar nucleoside analogs, showcasing its utility in nucleoside chemistry. This involves treatments that lead to the generation of compounds with potential therapeutic applications (Wolfrom, Garg, & Horton, 1971).

Material Science and Photocatalysis

• Magnetic Imprinted Photocatalyst Development : Research has been conducted on the synthesis of a magnetic imprinted TiO2 photocatalyst (MITP) with excellent transparency using a microwave heating method. This photocatalyst, aimed for the selective photodegradation of enrofloxacin hydrochloride residues, demonstrates the compound's potential in environmental cleanup and targeted chemical breakdown processes (Lu et al., 2014).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501. For more detailed safety information, please refer to the MSDS.